Cas no 2138194-44-0 (Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester)

• Product Name: Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester
• CAS No: 2138194-44-0
• MF: C₁₆H₂₂ClNO₄
• MW: 327.80318403244
• CID: 5259637
• PubChem ID: 165439088
• Update Time: 2025-06-08

Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester
• EN300-386786
• chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-phenylpropanoate
• 2138194-44-0

• Inchi： 1S/C16H22ClNO4/c1-11(14(19)21-10-17)13(12-8-6-5-7-9-12)18-15(20)22-16(2,3)4/h5-9,11,13H,10H2,1-4H3,(H,18,20)
• InChI Key： RZNWFYDTPGZPIF-UHFFFAOYSA-N
• SMILES： C1(C(NC(OC(C)(C)C)=O)C(C)C(OCCl)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 327.1237359g/mol
• Monoisotopic Mass: 327.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 442.0±40.0 °C(Predicted)
• pka: 11.48±0.46(Predicted)

Additional information on Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester

Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester (CAS No. 2138194-44-0): A Comprehensive Overview

Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester, identified by its CAS number 2138194-44-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential biological activity and structural complexity, making it a subject of extensive research and investigation.

The molecular structure of Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester features a benzoic acid backbone modified with various functional groups. The presence of a chloromethyl ester group at one end of the molecule and a carbamoyl group at another end contributes to its unique reactivity and interaction with biological targets. This structural configuration makes it an intriguing candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds that can modulate biological pathways effectively. Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester has been studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Its ability to interact with specific enzymes and receptors has made it a focal point for researchers seeking to develop new therapeutic agents.

The synthesis of Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester involves multiple steps that require precise control over reaction conditions and reagent selection. The chloromethyl ester group is particularly sensitive to hydrolysis and must be handled under anhydrous conditions to prevent degradation. This requirement underscores the importance of meticulous planning and execution in the synthesis process.

One of the most compelling aspects of Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester is its versatility in drug design. The compound can serve as a building block for more complex molecules, allowing chemists to modify its structure to enhance its pharmacological properties. This flexibility has led to numerous derivatives being explored for their potential therapeutic benefits.

The biological activity of Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester has been investigated through both in vitro and in vivo studies. Initial findings suggest that it may have significant effects on key biological pathways involved in disease progression. For instance, research indicates that this compound may inhibit the activity of certain enzymes associated with cancer cell proliferation. Additionally, it has shown promise in modulating inflammatory responses, which could make it valuable in treating chronic inflammatory conditions.

The development of new drugs often involves a multi-step process that includes lead optimization, preclinical testing, and clinical trials. Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester is currently undergoing rigorous testing to evaluate its safety and efficacy. Preliminary results from preclinical studies are encouraging and have prompted researchers to proceed with further investigation into its potential as a therapeutic agent.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester and biological targets. These tools have allowed researchers to predict how the compound will behave within different biological systems and to identify potential binding sites on target proteins. This information is crucial for designing experiments that will yield meaningful results.

The future prospects for Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-methyl-, chloromethyl ester are bright given its unique properties and potential applications. As research continues to uncover new insights into its biology and pharmacology, it is likely that this compound will play an increasingly important role in the development of novel therapeutics. The pharmaceutical industry remains committed to exploring innovative approaches to drug discovery, and compounds like this one represent a significant step forward.